6-Amino-4-chloro-nicotinic acid ethyl ester

• IUPAC Name: ethyl 6-amino-4-chloropyridine-3-carboxylate
• InChI: InChI=1S/C8H9ClN2O2/c1-2-13-8(12)5-4-11-7(10)3-6(5)9/h3-4H,2H2,1H3,(H2,10,11)
• InChI Key: ZRWKGNHWBXGHDF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C(C=C1Cl)N
• Molecular Formula: C8H9ClN2O2
• Molecular Weight: 200.62 g/mol

Description

“6-Amino-4-chloro-nicotinic acid ethyl ester” is a chemical compound with the CAS Number: 1824285-14-4. It has a molecular weight of 200.62 and its IUPAC name is ethyl 6-amino-4-chloronicotinate. It appears as a light yellow solid.

Molecular Structure Analysis

The molecular formula of “6-Amino-4-chloro-nicotinic acid ethyl ester” is C8H9ClN2O2. The InChI code for this compound is 1S/C8H9ClN2O2/c1-2-13-8(12)5-4-11-7(10)3-6(5)9/h3-4H,2H2,1H3,(H2,10,11).

Physical And Chemical Properties Analysis

The physical form of “6-Amino-4-chloro-nicotinic acid ethyl ester” is a light yellow solid. It has a molecular weight of 200.62 g/mol.

Scientific Research Applications

Vasodilatory Properties

Research has identified nicotinate esters, including derivatives of 6-Amino-4-chloro-nicotinic acid ethyl ester, as having significant vasodilatory properties. These compounds have been tested in vitro on vascular thoracic aorta smooth muscle from Wistar rats, where they exhibited considerable vasodilation potency (Girgis, Kalmouch, & Ellithey, 2006).

Synthesis and Structural Studies

Various synthesis methods for nicotinic acid derivatives, including 6-Amino-4-chloro-nicotinic acid ethyl ester, have been explored. For example, research on the synthesis of nicotinic acid derivatives with unsymmetrical substitution patterns has been conducted, highlighting the versatility of these compounds in chemical synthesis (Zhao, Liu, Li, & Wang, 2003). Additionally, studies have focused on the vibrational frequencies, structural confirmation, stability, and HOMO–LUMO analysis of nicotinic acid ethyl ester, providing insights into its molecular properties (Nagabalasubramanian, Karabacak, & Periandy, 2012).

Anticonvulsant Activity

The application of nicotinic acid esters in the realm of anticonvulsant activity has been investigated. A study on alkyl esters of 6-chloro-2-sulfamoylbenzoic acid, related to the chemical structure of 6-Amino-4-chloro-nicotinic acid ethyl ester, revealed their potential in producing antielectroshock effects in mice (Hamor & Farraj, 1965).

Anxiolytic and Anticancer Activity

There is research exploring the anxiolytic activity of nicotinic acid esters and amides, suggesting their potential in treating anxiety disorders (Glozman, Zhmurenko, Lezina, Molodavkin, & Voronina, 2001). Additionally, novel compounds, such as N-{6-(ferrocenyl) ethynyl-2-naphthoyl} amino acid and dipeptide ethyl esters, have shown micromolar activity in certain cancer cell lines, indicating potential applications in cancer treatment (Harry et al., 2013).

Modulation of Nuclear Receptors

Studies have been conducted on the synthesis and biological evaluation of analogs of nicotinic acid, such as 6-(ethyl)(4-isobutoxy-3-isopropylphenyl)amino)nicotinic acid, for their potential as selective agonists of retinoid-X-receptor (RXR). These compounds could have implications in treating disorders like cutaneous T-cell lymphoma and potentially other neurodegenerative disorders (Jurutka et al., 2021).

Safety and Hazards

The safety information available indicates that “6-Amino-4-chloro-nicotinic acid ethyl ester” may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. The recommended precautionary statements are to avoid breathing dust/fume/gas/mist/vapors/spray, and IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.